Monononyl Phthalate-d4: A Technical Guide to Its Chemical Properties and Analytical Applications
Monononyl Phthalate-d4: A Technical Guide to Its Chemical Properties and Analytical Applications
For Researchers, Scientists, and Drug Development Professionals
Introduction
Monononyl phthalate-d4 (MNP-d4) is the deuterium-labeled analogue of monononyl phthalate (B1215562) (MNP), a primary metabolite of the high-production-volume plasticizer, di-isononyl phthalate (DINP). Due to the widespread use of DINP in a vast array of consumer products, there is significant interest in monitoring human exposure to this compound. MNP serves as a crucial biomarker for assessing this exposure. The stable isotope-labeled MNP-d4 is an indispensable tool in analytical chemistry, particularly in mass spectrometry-based methods, where it is used as an internal standard for the accurate and precise quantification of MNP in complex biological matrices such as urine, blood, and tissue. Its near-identical physicochemical properties to the unlabeled analyte, combined with its distinct mass, allow for correction of matrix effects and variations during sample preparation and analysis. This guide provides an in-depth overview of the chemical properties, analytical methodologies, and relevant biological interactions of Monononyl phthalate-d4.
Chemical and Physical Properties
The fundamental chemical and physical properties of Monononyl phthalate-d4 are summarized in the table below. These properties are critical for its application as an analytical standard, influencing its solubility, storage, and behavior in chromatographic systems.
| Property | Value | References |
| Molecular Formula | C₁₇H₂₀D₄O₄ | [1][2] |
| Molecular Weight | 296.39 g/mol | [1][2] |
| CAS Number | 2514564-42-0 | [2] |
| Unlabeled CAS Number | 24539-59-1 | [1] |
| Appearance | White to Off-White Solid | [3] |
| Melting Point | 42 - 44 °C | [3] |
| Solubility | Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly) | [3] |
| Storage Temperature | Refrigerator | [3] |
| SMILES | [2H]c1c([2H])c([2H])c(C(=O)OCCCCCCCCC)c(C(=O)O)c1[2H] | [2] |
| InChI | InChI=1S/C17H24O4/c1-2-3-4-5-6-7-10-13-21-17(20)15-12-9-8-11-14(15)16(18)19/h8-9,11-12H,2-7,10,13H2,1H3,(H,18,19)/i8D,9D,11D,12D |
Synthesis and Metabolism
Analogous Synthesis of Monononyl Phthalate-d4
The synthesis of ring-deuterated monononyl phthalate-d4 follows a standard esterification procedure, analogous to the synthesis of other phthalate monoesters like monobutyl phthalate-d4.[4] The primary route involves the controlled mono-esterification of phthalic anhydride-d4 with n-nonanol.
The reaction proceeds via the nucleophilic attack of n-nonanol on one of the carbonyl carbons of the phthalic anhydride-d4 ring. This attack leads to the opening of the anhydride (B1165640) ring and the formation of the desired monoester product. The reaction conditions, particularly the stoichiometry of the reactants, are carefully controlled to minimize the formation of the diester byproduct, dinonyl phthalate-d8.[4] Purification is typically achieved through column chromatography to separate the more polar monoester from the less polar diester and any unreacted starting materials.
Metabolic Pathway of the Parent Compound
Monononyl phthalate-d4 is used to quantify its non-deuterated analogue, MNP, which is the primary hydrolytic metabolite of di-isononyl phthalate (DINP). In humans and other mammals, DINP is rapidly metabolized in the gastrointestinal tract by lipases to form MNP.[1] MNP can then be absorbed and undergo further Phase I metabolism, where it is oxidized to form secondary metabolites such as mono(carboxyisooctyl) phthalate (MCIOP), mono(oxoisononyl) phthalate (MOINP), and mono(hydroxyisononyl) phthalate (MHINP).[5][6] These oxidized metabolites, along with MNP, are the primary biomarkers excreted in urine and are used for human exposure assessment.[5][7]
Experimental Protocols
Monononyl phthalate-d4 is primarily used as an internal standard for the quantification of MNP by liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS). The following protocols are representative methodologies based on established procedures for phthalate metabolite analysis.[8][9][10]
Quantification of Monononyl Phthalate in Urine by LC-MS/MS
This method is suitable for the sensitive and selective quantification of MNP in biological samples.
1. Sample Preparation (Enzymatic Hydrolysis and Extraction)
-
To 100 µL of urine sample in a glass tube, add 50 µL of a standard working solution of MNP-d4 (e.g., at 100 ng/mL in methanol).
-
Add 50 µL of β-glucuronidase solution to deconjugate glucuronidated metabolites.
-
Vortex briefly and incubate the mixture (e.g., at 37°C for 2 hours).
-
After incubation, perform a liquid-liquid extraction by adding 500 µL of a suitable organic solvent (e.g., ethyl acetate (B1210297) or a hexane/diethyl ether mixture).
-
Vortex vigorously for 2 minutes, then centrifuge to separate the phases.
-
Transfer the upper organic layer to a clean glass tube and evaporate to dryness under a gentle stream of nitrogen.
-
Reconstitute the dried extract in 100 µL of the initial mobile phase.
2. LC-MS/MS Instrumentation and Conditions
| Parameter | Typical Setting |
| LC System | High-performance or Ultra-high-performance liquid chromatography (HPLC/UHPLC) system |
| Column | Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) |
| Mobile Phase A | 0.1% Acetic Acid in Water |
| Mobile Phase B | Acetonitrile or Methanol |
| Flow Rate | 0.3 - 0.5 mL/min |
| Gradient | Start at 5-10% B, ramp to 95-100% B over 5-8 minutes, hold, then re-equilibrate |
| Injection Volume | 5 - 10 µL |
| Mass Spectrometer | Triple Quadrupole Mass Spectrometer |
| Ionization Mode | Electrospray Ionization (ESI), Negative Mode |
| MRM Transitions | MNP: Q1: 291.2 -> Q3: 134.1, 147.0MNP-d4: Q1: 295.2 -> Q3: 138.1, 151.0 |
3. Data Analysis
-
Quantification is performed by constructing a calibration curve.
-
The curve is generated by plotting the peak area ratio of the analyte (MNP) to the internal standard (MNP-d4) against the concentration of the calibration standards.
-
The concentration of MNP in the unknown samples is then determined from this curve.
Biological Activity and Signaling Pathways
Phthalate monoesters, including MNP, are recognized as endocrine-disrupting chemicals (EDCs). One of their primary mechanisms of action is through the activation of Peroxisome Proliferator-Activated Receptors (PPARs), which are nuclear receptors that regulate gene expression involved in lipid metabolism, inflammation, and cellular differentiation.[2][11][12]
Studies have shown that MNP can activate both PPARα and PPARγ.[2][11] The potency of phthalate monoesters in activating PPARs tends to increase with the length of their alkyl side chain.[2] Activation of these receptors in tissues like the ovary and liver can lead to downstream effects, including altered steroidogenesis and lipid metabolism.[2][12] While some phthalates have been shown to interact with androgen (AR) and estrogen receptors (ER), the primary and most studied pathway for higher molecular weight phthalates like MNP involves PPARs.[13][14][15]
References
- 1. Absorption, disposition and metabolism of di-isononyl phthalate (DINP) in F-344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Phthalate monoesters act through peroxisome proliferator-activated receptors in the mouse ovary - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Monononyl Phthalate-d4 CAS#: [m.chemicalbook.com]
- 4. benchchem.com [benchchem.com]
- 5. Oxidative Metabolites of Diisononyl Phthalate as Biomarkers for Human Exposure Assessment - PMC [pmc.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. Phthalates: metabolism and exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. benchchem.com [benchchem.com]
- 9. s4science.at [s4science.at]
- 10. oiv.int [oiv.int]
- 11. Phthalate monoesters act through peroxisome proliferator-activated receptors in the mouse ovary - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Peroxisome Proliferator-Activated Receptors as Mediators of Phthalate-Induced Effects in the Male and Female Reproductive Tract: Epidemiological and Experimental Evidence - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Agonistic and antagonistic effects of phthalates and their urinary metabolites on the steroid hormone receptors ERα, ERβ, and AR - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. Frontiers | A review of the endocrine disrupting effects of micro and nano plastic and their associated chemicals in mammals [frontiersin.org]
- 15. Phthalate-induced testosterone/androgen receptor pathway disorder on spermatogenesis and antagonism of lycopene - PubMed [pubmed.ncbi.nlm.nih.gov]
